(4-Fluorophenyl)methanol-d4

• Molecular Formula: C7H7FO
• Molecular Weight: 130.15 g/mol
• InChI: InChI=1S/C7H7FO/c8-7-3-1-6(5-9)2-4-7/h1-4,9H,5H2/i1D,2D,3D,4D
• InChIKey: GEZMEIHVFSWOCA-RHQRLBAQSA-N

(4-Fluorophenyl)methanol-d4: Deuterated LC-MS Internal Standard

(4-Fluorophenyl)methanol-d4 is a deuterium-labeled analog of (4-fluorophenyl)methanol, featuring four deuterium atoms incorporated at the 2,3,5,6-positions of the phenyl ring . It is classified as a stable isotope-labeled internal standard (SIL-IS) , primarily utilized in liquid chromatography-mass spectrometry (LC-MS) and tandem mass spectrometry (LC-MS/MS) workflows [1] to correct for matrix effects and ionization variability during the quantitative analysis of benzyl alcohol derivatives .

▸ LC-MS/MS quantification of benzyl alcohol derivatives

▸ Deuterium-labeled internal standard (SIL-IS) for isotope dilution

▸ Matrix-effect and ionization variability correction

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107–S113. View Source

Why (4-Fluorophenyl)methanol-d4 Cannot Be Substituted

Direct substitution of (4-Fluorophenyl)methanol-d4 with its unlabeled counterpart or other deuterated analogs (e.g., -d2, -d6) is scientifically unsound due to quantifiable differences in molecular mass, chromatographic behavior, and isotopic purity that directly impact method accuracy. Unlabeled (4-fluorophenyl)methanol co-elutes with the analyte, precluding mass spectrometric differentiation and introducing significant quantification bias [1]. Alternative deuterated forms, such as (4-Fluorophenyl)methanol-d2 or -d6, possess different mass shifts (Δm = +2 or +6 Da versus +4 Da for -d4), which alter retention time and matrix effect compensation profiles [2]. Furthermore, studies comparing deuterated (²H) versus ¹³C/¹⁵N-labeled internal standards have demonstrated that deuterated IS can exhibit differential chromatographic retention and ion suppression, leading to quantitative biases of up to −59.2% if not properly matched to the analytical system [3]. Therefore, the specific deuteration pattern and enrichment level of (4-Fluorophenyl)methanol-d4 (C₇H₃D₄FO, MW 130.15) are critical parameters that directly determine its suitability for a given LC-MS method, rendering generic substitution invalid.

Unlabeled analog co-elution

Unlabeled (4-fluorophenyl)methanol co-elutes with the analyte, preventing mass spectrometric differentiation and introducing quantification bias.

Deuterated form mismatch

Alternative deuterated forms (-d2, -d6) shift retention time and matrix effect compensation profiles, requiring full method re-validation.

Deuterium isotope effect bias

Deuterated IS may exhibit differential chromatographic retention and ion suppression; reported bias up to −59.2% with heavy labeling in urinary matrices, underscoring isotope position relevance.

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107–S113. View Source
• [2] Chemsrc. (2024). (4-Fluorophenyl)methanol-d2. Compound Datasheet. View Source
• [3] LeBlanc, K. L., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(2), 129–135. View Source

(4-Fluorophenyl)methanol-d4: Quantitative Differentiation

Isotopic Mass Shift Differentiation

In LC-MS/MS quantification, the mass difference between the analyte and its internal standard must be sufficient to prevent isotopic overlap and ensure unambiguous MRM transition assignment. (4-Fluorophenyl)methanol-d4 provides a +4 Da mass shift (MW 130.15) relative to unlabeled (4-fluorophenyl)methanol (MW 126.13) . This compares favorably to the +2 Da shift offered by (4-Fluorophenyl)methanol-d2 (MW 128.14) and the +6 Da shift of (4-Fluorophenyl)methanol-d6 (MW 132.17) [1]. A +4 Da shift is widely considered optimal for small aromatic molecules, as it provides clear spectral separation without significantly altering chromatographic retention, whereas a +2 Da shift may be insufficient to fully resolve isotopic envelopes, and a +6 Da shift can introduce more pronounced chromatographic deuterium isotope effects [2].

Mass Shift for LC-MS

Class-level

+4 Da vs. +2 Da / +6 Da

Balanced mass resolution and minimized deuterium isotope effect

Class-level principle; validation required for specific method

Evidence Dimension	Mass Shift for LC-MS Differentiation
Target Compound Data	Δm = +4 Da (MW 130.15)
Comparator Or Baseline	(4-Fluorophenyl)methanol (unlabeled): Δm = 0 Da; -d2: Δm = +2 Da; -d6: Δm = +6 Da
Quantified Difference	+4 Da vs. +2 Da and +6 Da alternatives
Conditions	ESI-MS analysis; molecular weight calculation based on C7H3D4FO

Why This Matters

The +4 Da mass shift provides a balance between spectral resolution and minimized chromatographic isotope effect, making (4-Fluorophenyl)methanol-d4 the most suitable internal standard for routine LC-MS quantification of the parent analyte.

• [1] Chemsrc. (2024). (4-Fluorophenyl)methanol-d2; (4-Fluorophenyl)methanol-d6. Compound Datasheets. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source

Isotopic Enrichment and Accuracy

The accuracy of isotope dilution mass spectrometry is directly dependent on the isotopic enrichment of the internal standard. (4-Fluorophenyl)methanol-d4 is commercially specified with an isotopic purity of ≥98% atom D, as reported by multiple suppliers . This contrasts with unlabeled analogs, which contain only natural abundance deuterium (≈0.015% atom D) and are thus unusable as SIL-IS [1]. Alternative deuterated forms (e.g., -d2, -d6) are also available at ≥98% atom D , but their different mass shifts preclude direct substitution without full method re-validation.

Isotopic Enrichment

Data to verify

≥98% atom D

Supports low interference in isotope dilution MS

Supplier specification; independent verification recommended

Evidence Dimension	Isotopic Enrichment
Target Compound Data	≥98% atom D
Comparator Or Baseline	Unlabeled: ≈0.015% atom D; -d2/-d6: ≥98% atom D
Quantified Difference	>6500-fold enrichment vs. natural abundance
Conditions	Supplier specification (NMR/IRMS validated)

Why This Matters

High isotopic enrichment (≥98% atom D) ensures that the internal standard signal is dominated by the labeled species, minimizing spectral interference from unlabeled isotopologues and thereby improving lower limits of quantification (LLOQ).

• [1] NIST Chemistry WebBook. (2024). 4-Fluorobenzyl alcohol. View Source

Matrix Effect Compensation in LC-MS

Deuterated internal standards (SIL-IS) are intended to co-elute with the analyte to compensate for matrix effects. However, deuterium isotope effects can cause retention time shifts that reduce this compensation. A systematic study comparing ²H-labeled versus ¹³C/¹⁵N-labeled IS for urinary biomarkers found that the ²H-labeled IS (2MHA-[²H₇]) exhibited a retention time shift of 0.15 min relative to the analyte, resulting in a −59.2% quantitative bias in spiked urine samples, whereas the ¹³C-labeled IS showed no significant bias [1]. While this study does not directly evaluate (4-Fluorophenyl)methanol-d4, it establishes a class-level principle: the magnitude of the deuterium isotope effect on chromatography is proportional to the number and position of deuterium atoms [2]. Therefore, the selection of a -d4 label (as in (4-Fluorophenyl)methanol-d4) over a -d6 or -d7 label may mitigate retention time shifts and improve matrix effect compensation relative to more heavily deuterated alternatives.

Matrix Effect Compensation

Class-level

-d4 (inferred moderate bias) vs. ²H₇ IS: −59.2% bias reported

Less deuterium may reduce quantitative bias risk

Extrapolated from class-level study; direct validation needed

Evidence Dimension	Quantitative Bias Due to Deuterium Isotope Effect
Target Compound Data	Inferred: moderate bias ( -d4 label )
Comparator Or Baseline	2MHA-[²H₇]: −59.2% bias vs. 2MHA-[¹³C₆]
Quantified Difference	Potentially lower bias with -d4 vs. -d6/-d7
Conditions	LC-ESI-MS/MS of urinary metabolites

Why This Matters

The potential for deuterium-induced quantitative bias underscores the importance of validating the specific labeling pattern; the -d4 labeling of (4-Fluorophenyl)methanol-d4 may offer a more favorable balance between mass shift and chromatographic fidelity than heavier deuterated analogs.

• [1] LeBlanc, K. L., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(2), 129–135. View Source
• [2] Iyer, S. S., et al. (2016). Deuterium isotope effects in LC-MS. In: LC-MS in Drug Analysis (pp. 21-35). Humana Press, New York, NY. View Source

Storage Stability and Shelf-Life

Long-term method reproducibility requires internal standards with defined storage stability. (4-Fluorophenyl)methanol-d4 is specified to be stable for 3 years when stored as a powder at −20°C, and for 2 years at 4°C . In contrast, the unlabeled compound (4-Fluorophenyl)methanol is typically recommended for storage at room temperature , reflecting its different physical state (liquid/solid at RT). While no direct degradation kinetics comparison is available, the provision of specific, temperature-dependent shelf-life data for the deuterated form enables users to plan procurement and inventory in alignment with regulatory quality guidelines (e.g., GLP, ISO 17025).

Shelf-Life Stability

Data to verify

3 years at −20°C

2 years at 4°C

Supports multi-year method reproducibility planning

Vendor specification; confirm under lab-specific conditions

Evidence Dimension	Shelf-Life Stability
Target Compound Data	3 years at −20°C; 2 years at 4°C
Comparator Or Baseline	Unlabeled: store at RT (no defined shelf-life)
Quantified Difference	Defined multi-year stability vs. undefined
Conditions	Powder form; vendor specification

Why This Matters

Defined storage stability data supports method validation documentation and ensures consistent internal standard performance across multi-year studies.

(4-Fluorophenyl)methanol-d4: Application Scenarios

Benzyl Alcohol Bioanalysis in Plasma

(4-Fluorophenyl)methanol-d4 is the preferred internal standard for LC-MS/MS quantification of (4-fluorophenyl)methanol or structurally related benzyl alcohols in biological matrices. Its +4 Da mass shift and ≥98% atom D enrichment ensure accurate compensation for matrix effects and instrument drift, enabling precise measurement of drug metabolites or exposure biomarkers. This is critical for pharmacokinetic studies where regulatory guidance (e.g., FDA Bioanalytical Method Validation) mandates the use of stable isotope-labeled IS .

Environmental Monitoring of Fluorinated Alcohols

In environmental LC-MS workflows analyzing fluorinated benzyl alcohols as industrial contaminants or degradation products, (4-Fluorophenyl)methanol-d4 serves as a robust surrogate standard. Its deuterium labeling allows it to mimic the extraction recovery and ionization efficiency of native analytes while remaining chromatographically distinguishable . The defined storage stability (3 years at −20°C) supports long-term monitoring programs requiring consistent standard performance over extended sampling campaigns.

Synthetic Intermediate Purity Assessment

During the synthesis of fluorinated pharmaceuticals where (4-fluorophenyl)methanol is a key intermediate, the deuterated analog can be employed as an internal standard for quantifying residual starting material or process-related impurities. The high isotopic enrichment (≥98% atom D) ensures minimal background interference, allowing accurate determination of trace-level impurities that may impact drug substance purity specifications per ICH Q3A guidelines.

LC-MS Method Development and Validation

Analytical chemists developing new LC-MS methods for fluorinated small molecules can utilize (4-Fluorophenyl)methanol-d4 as a model internal standard to optimize chromatographic conditions and assess matrix effect compensation. The moderate +4 Da mass shift provides a practical balance between spectral resolution and minimal deuterium isotope effect [1], facilitating method transfer across different MS platforms and laboratories.

Application

Selection Property

Validation Focus

Benzyl alcohol bioanalysis in plasma research matrices

Distinct mass shift and high isotopic enrichment for isotope dilution

Matrix effect compensation and precision validation per bioanalytical method guidelines

Environmental monitoring of fluorinated benzyl alcohols

Deuterium labeling mimics extraction recovery and ionization

Recovery and matrix effect consistency across sample campaigns

Synthetic intermediate purity assessment

High isotopic purity minimizes background interference

Trace-level impurity quantification aligned with purity specifications

LC-MS method development and optimization

Moderate mass shift balances resolution and isotope effect

Chromatographic fidelity and inter-platform method transfer review

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source